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Compound of Interest

Compound Name: cyclodecene

Cat. No.: B14012633

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals with potentially hazardous properties. This
guide provides essential, immediate safety and logistical information for the handling and
disposal of cyclodecene, building on our commitment to being your preferred source for
laboratory safety and chemical handling information.

Cyclodecene, a cycloalkene, requires careful handling due to its potential for skin, eye, and
respiratory irritation.[1] While some data suggests a mixture of its isomers may not be classified
as hazardous, it is prudent to handle it with appropriate safety precautions.[2][3] Adherence to
the following operational and disposal plans will help ensure a safe laboratory environment.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. Below is a summary of available data for cyclodecene isomers.
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Property Value Source
Formula C10H18 [1]
Molecular Weight 138.25 g/mol [1]

N ) 193.3°C @ 760 mm Hg
Boiling Point ) [4]
(estimated)

Flash Point 59.1 °C (138.0 °F) (estimated) [4]

. 1.539 mg/L in water @ 25 °C
Solubility _ [4]
(estimated)

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to minimize exposure and
ensure personal safety. The following PPE is recommended when handling cyclodecene.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file1.lookchem.com/msds/2011-06/9/28703(935-31-9).pdf
https://file1.lookchem.com/msds/2011-06/9/28703(935-31-9).pdf
https://www.thegoodscentscompany.com/data/rw1122641.html
https://www.thegoodscentscompany.com/data/rw1122641.html
https://www.thegoodscentscompany.com/data/rw1122641.html
https://www.benchchem.com/product/b14012633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14012633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles with
side-shields conforming to
EN166 (EU) or NIOSH (US)

standards.

Protects against splashes that
can cause serious eye

irritation.[1]

Hand Protection

Chemically resistant gloves.
Nitrile rubber is a common
choice for hydrocarbons, but
always consult a specific glove

compatibility chart.

Prevents skin contact which

can cause irritation.[1][5]

Body Protection

A standard laboratory coat. For
larger quantities or significant
splash potential, consider

impervious clothing.

Protects skin from accidental

spills.[1]

Respiratory Protection

Generally not required if
handled in a well-ventilated
area or a fume hood. If vapors
or mists are generated, use a
NIOSH-approved respirator.

Prevents respiratory tract

irritation.[1]

Operational Plan for Safe Handling

Following a standardized operational procedure minimizes risks.

[EEN

. Preparation:

N

. Handling:

Don the appropriate PPE as outlined in the table above.

Ensure a well-ventilated work area, preferably a chemical fume hood.[6]
Verify that an eye-wash station and safety shower are accessible.

Assemble all necessary equipment and reagents before handling the chemical.
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e Avoid direct contact with skin and eyes.[6]

» Avoid inhalation of vapor or mist.[1]

o Keep away from sources of ignition as it is a combustible liquid.[4]
» Use non-sparking tools to prevent ignition.[6]

o Keep the container tightly closed when not in use to prevent evaporation and contamination.

[1]
3. In Case of a Spill:
e Evacuate personnel from the immediate area.
o Ensure adequate ventilation.
e Remove all sources of ignition.

» Contain the spillage using a non-combustible absorbent material (e.g., sand, earth,
vermiculite).

e Collect the absorbed material into a suitable, labeled container for disposal.[7]
e Do not let the chemical enter drains.[6]

Disposal Plan

Proper disposal of cyclodecene and its contaminated materials is crucial to protect the
environment and comply with regulations.

1. Waste Identification and Segregation:
e Cyclodecene is a non-halogenated hydrocarbon.

e Segregate waste containing cyclodecene from other waste streams, particularly
halogenated solvents.[7]
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o Clearly label all waste containers with "Hazardous Waste" and the chemical name
"Cyclodecene".[7]

2. Waste Collection and Storage:
o Collect liquid waste in a dedicated, leak-proof, and chemically compatible container.

» Store solid waste contaminated with cyclodecene (e.g., absorbent materials, contaminated
gloves) in a separate, sealed container.

o Keep waste containers tightly sealed and store them in a designated and well-ventilated
hazardous waste accumulation area.[7]

3. Arranging for Disposal:
» Dispose of the waste through a licensed chemical waste disposal company.

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for hazardous waste.[7]

» Provide the EHS office with accurate information about the waste composition and volume.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of cyclodecene from
preparation to disposal.
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Safe Cyclodecene Handling Workflow
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Caption: A workflow for the safe handling of cyclodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Cyclodecene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14012633#personal-protective-equipment-for-
handling-cyclodecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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